Cas no 899760-62-4 (2-{2-(4-fluorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: 2-{2-(4-fluorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 899760-62-4
• MF: C₁₉H₁₄FN₃O₂S
• MW: 367.396766185761
• CID: 6065648
• PubChem ID: 7184549
• Update Time: 2025-10-28

2-{2-(4-fluorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-fluorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• 2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• AKOS001837440
• F1608-0109
• 2-{[2-(4-FLUOROPHENYL)-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE
• CCG-135716
• 2-((2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• 899760-62-4

• Inchi： 1S/C19H14FN3O2S/c20-13-7-5-11(6-8-13)17-22-18-14(19(23-17)26-10-16(21)24)9-12-3-1-2-4-15(12)25-18/h1-8H,9-10H2,(H2,21,24)
• InChI Key： AWIADYVTIZCTNR-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N=C(C2=CC=C(F)C=C2)N=C2OC3=C(C=CC=C3)CC2=1

Computed Properties

• Exact Mass: 367.07907603g/mol
• Monoisotopic Mass: 367.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{2-(4-fluorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Introduction to 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 899760-62-4)

2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide, identified by its CAS number 899760-62-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused chromeno[2,3-d]pyrimidine core with a sulfanyl substituent and an acetamide moiety. The presence of a 4-fluorophenyl group further enhances its pharmacological potential by introducing electronic and steric effects that can modulate biological activity.

The synthesis and characterization of 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide have been the subject of extensive research due to its promising biological properties. The chromeno[2,3-d]pyrimidine scaffold is a well-known pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The introduction of a sulfanyl group at the 4-position of the pyrimidine ring enhances the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways implicated in human diseases. 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide has been investigated for its potential role in modulating enzymes and receptors involved in disease progression. For instance, studies have suggested that this compound may inhibit kinases and other enzymes that are overexpressed in cancer cells, thereby preventing tumor growth and proliferation.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, binding affinity, and bioavailability. The presence of this fluorine atom in 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide likely contributes to its efficacy by improving its interaction with biological targets.

Moreover, the acetamide moiety in the compound's structure suggests potential for further derivatization and optimization. Acetamides are known to exhibit various biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. By incorporating an acetamide group into the chromeno[2,3-d]pyrimidine scaffold, researchers have created a molecule with multiple potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide with biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level, which can guide further optimization efforts. For example, computational studies have revealed that the sulfanyl group at the 4-position of the pyrimidine ring is critical for binding to target proteins.

In vitro studies have demonstrated that 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide exhibits significant inhibitory activity against various enzymes and receptors involved in cancer progression. Specifically, it has shown promise as an inhibitor of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By inhibiting CDKs, this compound may prevent cancer cells from dividing and proliferating.

Additionally, research has indicated that 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide may have applications in treating inflammatory diseases. The chromeno[2,3-d]pyrimidine scaffold has been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in producing pro-inflammatory mediators that contribute to inflammation and tissue damage.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies have been conducted to evaluate the pharmacokinetic properties of 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profile. These studies have provided valuable data on how the compound behaves within living systems and have helped identify potential side effects or adverse reactions.

One of the key advantages of 2-{2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide is its structural complexity, which allows for multiple points of interaction with biological targets. This feature makes it a versatile candidate for drug development against various diseases. Researchers are exploring ways to optimize its structure further by modifying functional groups or introducing new substituents to enhance its potency and selectivity.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of fluorine into organic molecules can significantly alter their pharmacological properties by affecting electronic distribution, lipophilicity, and metabolic stability. In CAS No 899760-62-4, the fluorine atom in the 4-fluorophenyl group likely contributes to improved binding affinity by increasing electrostatic interactions with biological targets.

Future research on CAS No 899760-62-4 will focus on understanding its mechanisms of action at the molecular level and exploring new therapeutic applications. Advances in high-throughput screening technologies will enable researchers to rapidly test large libraries of compounds for their biological activity against various disease targets. This approach will accelerate the discovery process and help identify novel drug candidates like CAS No 899760-62-4.

The integration of computational methods with experimental techniques will further enhance our understanding of how this compound interacts with biological systems. By combining computational modeling with wet-lab experiments, researchers can gain insights into structure-function relationships that are critical for drug design。